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Get Quote

Introduction & Mechanistic Rationale

Balsalazide disodium is a colon-specific prodrug of mesalamine (5-aminosalicylic acid) utilized
in the management of mildly to moderately active ulcerative colitis. While historically
administered as 750 mg immediate-release capsules , the high dosing regimen (up to 6.75
g/day ) results in a high pill burden. To optimize patient compliance, an 1100 mg high-dose
tablet formulation has been engineered .

Micromeritic Challenges & The Case for Wet Granulation: Formulating an 1100 mg tablet
presents significant physical challenges. The Active Pharmaceutical Ingredient (API)
constitutes over 95% of the core tablet weight. At this loading, the intrinsic properties of the API
—specifically its poor flow kinetics, high cohesiveness, and low plasticity—dominate the blend.
Direct compression is physically unfeasible because compensating for these defects would
require large volumes of dry binders and glidants, resulting in a tablet mass exceeding 1.5
grams (which is unswallowable).

Wet granulation circumvents this by using a liquid binder to form liquid bridges between API
particles, which harden into solid bridges upon drying. This process densifies the powder bed,
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dramatically improves flowability, and enhances plastic deformation during compression while
keeping the excipient footprint strictly below 5% w/w .

Formulation Composition

The following table summarizes the quantitative composition required to manufacture the 1100
mg core tablet and its subsequent film coating.

Table 1: Quantitative Composition of Balsalazide Disodium 1100 mg Tablets

Functional Amount per Tablet
Component % wiw (Core)
Category (mg)

Balsalazide Disodium, Active Pharmaceutical
_ , 1100.0 95.40%
Dihydrate Ingredient

Polymeric Binder /
Hypromellose ) ) 36.0 3.12%
Granulation Aid

Magnesium Stearate

Boundary Lubricant 17.0 1.48%
(Vegetable)
Total Core Weight 1153.0 100.00%
Film Coating
Opadry Il Yellow (#Y- ) )
(Aesthetic & Moisture 35.0
22-12553) .
Barrier)

Total Coated Weight 1188.0

Experimental Protocol: Step-by-Step Methodology

This protocol outlines the manufacturing workflow. Every stage is designed as a self-validating
system, ensuring that critical quality attributes (CQASs) are met before progressing to the next
unit operation.

Phase 1: Dispensing and Dry Mixing

o Accurately weigh 1100 parts of Balsalazide Disodium and 36 parts of Hypromellose.
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o Transfer the powders into a low-shear planetary mixer.

e Dry mix for 5 minutes to ensure a homogenous distribution of the Hypromellose binder within
the API bed.

Phase 2: Wet Granulation

Causality: A low-shear planetary mixer is specifically selected over a high-shear granulator.
High-shear processing risks over-densifying the high-API granules, which severely retards fluid
ingress and delays tablet disintegration in the gastrointestinal tract . 4. Initiate the planetary
mixer at low speed. 5. Gradually atomize Purified Water (granulation fluid) onto the powder
bed. 6. Continue massing until the powder achieves a cohesive, snow-ball-like consistency (the
critical "wet mass" endpoint). 7. Pass the wet mass through a coarse 8-mesh screen to break
up large agglomerates, thereby increasing the surface area for efficient moisture evaporation.

Phase 3: Tray Drying

o Spread the wet granules evenly onto stainless steel trays.
e Dry in a forced-air convection oven set to 50°C.

o Self-Validation Check (Moisture Content): Periodically sample the granules and measure the
Loss on Drying (LOD) using a halogen moisture analyzer. Halt the drying process only when
the LOD is

2.0%. Causality: An LOD strictly

2.0% is required. Residual moisture > 2.0% acts as an excessive plasticizer, causing the
granules to stick to the punch faces during compression (picking/sticking). Conversely, bone-
dry granules (LOD < 0.5%) lack plasticity, leading to tablet capping and high friability.

Phase 4: Milling

o Pass the dried granules through a Fitzpatrick mill (FitzMill) fitted with a #2AA mesh stainless
steel screen .

o Operate the mill with knives forward at medium speed. Causality: This specific milling
configuration normalizes the particle size distribution (PSD), eliminating fines and oversized
granules. A tight PSD is critical to prevent segregation during the final blending stage.
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Phase 5: Final Blending & Lubrication

o Transfer the sized granules into a V-blender.

e Screen the Magnesium Stearate (17 parts) through a 30-mesh sieve to remove lumps, and
add it to the V-blender.

» Blend for exactly 3 to 5 minutes. Causality: Magnesium stearate is a hydrophobic boundary
lubricant. Over-blending will coat the granules too thoroughly, drastically reducing the tablet's
tensile strength and artificially delaying the dissolution profile.

Phase 6: Compression & Coating

o Compress the final blend using a rotary tablet press equipped with modified oval tooling
(necessary to accommodate the large 1153 mg core volume).

o Self-Validation Check (Mechanical Integrity): Test core tablets for hardness (Target: 15-20
kP) and friability (< 0.5% wi/w). Sufficient mechanical strength is mandatory to withstand the
tumbling forces of the pan coater.

o Transfer the validated core tablets to a perforated pan coater.

o Apply an aqueous dispersion of Opadry Il Yellow until a theoretical weight gain of ~3.0% (35
mg/tablet) is achieved.

Process Workflow Diagram
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7. Film Coating
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8. Quiality Control & Release
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Workflow diagram of the wet granulation and tablet manufacturing process for Balsalazide
Disodium.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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